Cas no 22571-78-4 ((1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylic acid)

• Product Name: (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylic acid
• CAS No: 22571-78-4
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD27920457
• CID: 1411055
• PubChem ID: 11008353
• Update Time: 2025-11-06

(1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-acetyl-2,2-dimethyl-, (1R,3S)-
• (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylic acid
• (1R,3S)-3-Acetyl-2,2-dimethylcyclobutane-carboxylic acid
• EN300-89046
• 22571-78-4
• VZUKBNZKASVATD-RQJHMYQMSA-N
• SCHEMBL1348823
• 28587-41-9
• MFCD29055413
• F98184
• MFCD27920457
• CIS-3-ACETYL-2,2-DIMETHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• DTXSID70451641
• Cyclobutanecarboxylic acid, 3-acetyl-2,2-dimethyl-, (1R,3S)-rel-
• (1r,3s)-3-acetyl-2,2-dimethylcyclo-butane-1-carboxylic acid
• (1R,3S)-3-acetyl-2,2-dimethylcyclobutanecarboxylic acid
• cis-3-acetyl-2,2-dimethyl-cyclobutanecarboxylic acid
• F89091
• AKOS025403761

• MDL： MFCD27920457
• Inchi： 1S/C9H14O3/c1-5(10)6-4-7(8(11)12)9(6,2)3/h6-7H,4H2,1-3H3,(H,11,12)/t6-,7+/m1/s1
• InChI Key： VZUKBNZKASVATD-RQJHMYQMSA-N
• SMILES： OC([C@@H]1C[C@H](C(C)=O)C1(C)C)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylic acid

Comprehensive Overview of (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylic acid (CAS No. 22571-78-4)

(1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylic acid (CAS No. 22571-78-4) is a specialized organic compound with a unique cyclobutane ring structure. This compound has garnered significant attention in the fields of pharmaceutical research, flavor and fragrance industries, and organic synthesis. Its distinct molecular architecture, featuring an acetyl group and a carboxylic acid moiety, makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of bioactive compounds and chiral building blocks.

The compound's stereochemistry, denoted by the (1R,3S) configuration, plays a critical role in its reactivity and interaction with biological systems. This aspect is particularly relevant in the context of drug discovery, where enantiomeric purity can significantly influence efficacy and safety. Recent trends in green chemistry and sustainable synthesis have also highlighted the importance of such chiral intermediates, as they often reduce waste and improve process efficiency. The demand for high-purity chiral compounds like (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylic acid is expected to grow, driven by advancements in asymmetric catalysis and biocatalysis.

In the flavor and fragrance industry, this compound's acetyl group contributes to its potential as a precursor for aromatic molecules. Its cyclobutane ring offers structural rigidity, which can enhance the longevity and stability of fragrances. With consumers increasingly favoring natural and sustainable ingredients, researchers are exploring ways to derive similar structures from renewable resources. This aligns with the broader industry shift toward green solvents and eco-friendly synthesis methods.

From a synthetic chemistry perspective, CAS No. 22571-78-4 serves as a versatile intermediate. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives. This flexibility is particularly valuable in medicinal chemistry, where slight modifications can lead to significant changes in bioactivity. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry applications.

Recent publications and patents have highlighted the compound's utility in catalysis and material science. For instance, its incorporation into metal-organic frameworks (MOFs) has been explored for applications in gas storage and separation technologies. Additionally, its potential role in polymer chemistry is being investigated, particularly in the design of high-performance materials with tailored properties. These developments underscore the compound's multidisciplinary relevance.

For researchers and manufacturers, ensuring the consistent quality of (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylic acid is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and stereochemical integrity. The compound's storage conditions and handling protocols are also critical to maintaining its stability, especially in large-scale production settings.

In summary, (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylic acid (CAS No. 22571-78-4) is a compound of growing importance across multiple scientific and industrial domains. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a subject of ongoing research and innovation. As the demand for chiral compounds and sustainable chemistry solutions continues to rise, this compound is poised to play an increasingly prominent role in future advancements.